Cas no 2171708-50-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171708-50-0
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 5995767
• PubChem ID: 165525755
• Update Time: 2025-10-29

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-2-(thiophen-2-yl)acetic acid
• 2171708-50-0
• EN300-1495318

• Inchi： 1S/C26H24N2O5S/c1-2-8-21(24(29)28-23(25(30)31)22-13-7-14-34-22)27-26(32)33-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h2-7,9-14,20-21,23H,1,8,15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RNWMMKIIGBGBKO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171708-50-0)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171708-50-0) is a highly specialized chemical entity with significant relevance in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a thiophene moiety, makes it a valuable building block for advanced drug development. Researchers and industry professionals are increasingly focusing on such compounds due to their potential applications in targeted therapies and bioconjugation.

One of the most searched topics in the field of organic chemistry is the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid provides temporary protection for the amino group during synthesis, enabling precise control over peptide chain elongation. This aligns with the growing demand for customizable peptides in therapeutics, diagnostics, and materials science. The inclusion of a thiophene ring further enhances the compound's utility, as thiophene derivatives are known for their electronic properties and bioactivity.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward click chemistry and bioorthogonal reactions, which are pivotal for labeling and modifying biomolecules. The pent-4-enamido segment in this compound offers a reactive handle for such transformations, making it a versatile tool for researchers exploring novel drug delivery systems. Questions like "How to modify peptides for better bioavailability?" or "What are the latest advancements in peptide-based therapeutics?" often dominate search engine queries, highlighting the need for detailed discussions on compounds like CAS No. 2171708-50-0.

From a synthetic perspective, the stability and reactivity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid are critical considerations. The Fmoc group is labile under basic conditions, allowing for selective deprotection without affecting other functional groups. This property is particularly advantageous in multi-step syntheses, where orthogonal protection strategies are essential. Additionally, the thiophen-2-yl moiety contributes to the compound's unique electronic profile, which can influence binding interactions in biological systems.

Another trending topic in chemical research is the development of green chemistry protocols. While CAS No. 2171708-50-0 is primarily used in controlled laboratory settings, its efficient synthesis and purification align with the principles of sustainable chemistry. Researchers are actively investigating solvent-free or low-waste methods for producing similar compounds, addressing environmental concerns without compromising yield or purity.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-(thiophen-2-yl)acetic acid represents a cutting-edge tool for peptide chemists and pharmaceutical developers. Its structural features, including the Fmoc and thiophene components, cater to the evolving needs of drug discovery and biomolecular engineering. As the scientific community continues to explore innovative applications for such compounds, their role in advancing healthcare and technology will undoubtedly expand.